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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

ortho-nitroethylbenzene (o-nitroethylbenzene). The information herein is intended to support

research, development, and safety protocols involving this chemical intermediate. All

quantitative data is presented in a clear, tabular format for ease of comparison, and relevant

experimental methodologies are detailed.

Core Physicochemical Properties of o-
Nitroethylbenzene
o-Nitroethylbenzene, also known as 1-ethyl-2-nitrobenzene, is an aromatic nitro compound with

the molecular formula C₈H₉NO₂.[1] It typically appears as a colorless to light yellow or green

oily liquid.[1][2] This compound is a critical intermediate in the synthesis of various organic

molecules, including those used in the production of agrochemicals, pharmaceuticals, and

dyes.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of o-nitroethylbenzene,

compiled from various sources for comprehensive comparison.
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Property Value
Temperature
(°C)

Pressure Reference(s)

Molecular Weight 151.16 g/mol - - [1][3][4]

Density 1.127 g/mL 25 - [1]

1.1236 g/cm³ 20 - [2][3]

Melting Point -13 to -10 °C - - [1][5]

-11 °C - - [3]

-12.3 °C - - [2]

Boiling Point 220 °C - Atmospheric [3]

232.5 °C - Atmospheric [1][2]

172-174 °C - 18 mmHg [1][5]

Flash Point 109 °C - Closed Cup [6]

86 °C - - [3]

Refractive Index n20/D 1.537 20 - [1][2]

Vapor Pressure 30.17 mmHg 25 - [3]

Water Solubility Insoluble - - [1][3]

Solubility

(Organic)

Soluble in

ethanol, acetone,

ether

- - [1][5]

Octanol/Water

Partition Coeff.

(logP)

2.94 - - [3]

2.7 - - [4]

Experimental Protocols
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Detailed methodologies for the synthesis of o-nitroethylbenzene and the determination of its

key physicochemical properties are crucial for reproducible research.

Synthesis of o-Nitroethylbenzene
o-Nitroethylbenzene is typically synthesized via the electrophilic nitration of ethylbenzene.[1]

This reaction yields a mixture of ortho- and para-nitroethylbenzene isomers, which are then

separated.[1]

Methodology:

Preparation of Nitrating Mixture: A mixed acid solution is prepared by carefully adding

concentrated nitric acid (HNO₃) to concentrated sulfuric acid (H₂SO₄). The sulfuric acid acts

as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).

Nitration Reaction: Ethylbenzene is slowly added to the cooled nitrating mixture under

vigorous stirring. The temperature of the reaction is carefully controlled, typically between 31-

35°C, to prevent multiple nitrations and side reactions.[7]

Reaction Completion: After the addition of ethylbenzene, the mixture is stirred for a period,

for instance, at 40-50°C for one hour, to ensure the reaction goes to completion.[7]

Work-up: The reaction mixture is then poured onto ice water, and the organic layer is

separated. The organic layer is washed sequentially with water, a dilute sodium bicarbonate

solution (to neutralize any remaining acid), and finally with water again.[7]

Separation of Isomers: The resulting mixture of o-nitroethylbenzene and p-nitroethylbenzene

is separated by fractional distillation under reduced pressure.[1][2] The difference in their

boiling points allows for their isolation.
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Caption: Workflow for the synthesis of o-nitroethylbenzene.

Determination of Physicochemical Properties
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Standard experimental methods are employed to determine the physicochemical properties of

organic compounds like o-nitroethylbenzene.

Melting Point: The melting point can be determined using a melting point apparatus, where a

small sample in a capillary tube is heated at a controlled rate. The temperature range from

the first appearance of liquid to the complete liquefaction of the solid is recorded.[8]

Boiling Point: Simple distillation is the standard method for determining the boiling point of a

liquid.[8] The liquid is heated in a flask, and the temperature of the vapor that is in equilibrium

with the boiling liquid is measured by a thermometer. The stable temperature reading during

distillation at a specific pressure is the boiling point.[8]

Density: The density of a liquid can be determined by accurately measuring the mass of a

known volume of the substance using a pycnometer or a calibrated pipette and a balance.[9]

Refractive Index: A refractometer is used to measure the refractive index, which is a

measure of how much the path of light is bent, or refracted, when it enters the substance.

This is typically done at a standard temperature, such as 20°C, using the sodium D-line

(n20/D).

Solubility: Qualitative solubility tests involve mixing a small amount of the solute (o-

nitroethylbenzene) with a solvent (e.g., water, ethanol) and observing whether it dissolves to

form a homogeneous solution.[9] For quantitative measurements, techniques like

spectroscopy or chromatography can be used to determine the concentration of the solute in

a saturated solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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